Cas no 20244-21-7 (1,2-Benzenediol, sodiumsalt (1:?))
20244-21-7 structure
Product Name:1,2-Benzenediol, sodiumsalt (1:?)
CAS No:20244-21-7
MF:C6H5NaO2
MW:132.092472791672
CID:282291
PubChem ID:23688911
Update Time:2025-04-19
1,2-Benzenediol, sodiumsalt (1:?) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol, sodiumsalt (1:?)
- sodium,2-hydroxyphenolate
- 1,2-Benzenediol,sodium salt
- benzene-1,2-diol,disodium salt
- Brenzcatechin,Dinatrium-Salz
- disodium catecholate
- EINECS 243-637-1
- pyrocatechol disodium salt
- Sodium catechate
- sodium catecholat
- sodium catecholate
- Sodium pyrocatecholate
- 1,2-Benzenediol, sodium salt (1:?)
- sodium;2-hydroxyphenolate
- SCHEMBL18729755
- 1,2-Benzenediol, sodium salt
- DTXSID10942366
- sodium 2-hydroxyphenolate
- 20244-21-7
-
- Inchi: 1S/C6H6O2.Na/c7-5-3-1-2-4-6(5)8;/h1-4,7-8H;/q;+1/p-1
- InChI Key: OVLGLKANMOUWIK-UHFFFAOYSA-M
- SMILES: [Na+].[O-]C1C=CC=CC=1O
Computed Properties
- Exact Mass: 132.01900
- Monoisotopic Mass: 132.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 77.5
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.3A^2
Experimental Properties
- Melting Point: 105 deg C
- Boiling Point: 245.5°Cat760mmHg
- Flash Point: 137.2°C
- PSA: 43.29000
- LogP: 1.53600
1,2-Benzenediol, sodiumsalt (1:?) Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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